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Compound of Interest

Compound Name: Basic red 18:1

Cat. No.: B15554426

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the recommended storage
conditions and shelf life for the cationic azo dye, Basic Red 18:1. Adherence to these

guidelines is crucial for maintaining the integrity, stability, and performance of the compound in
research and development applications.

Quantitative Data Summary

The following table summarizes the key storage and stability parameters for Basic Red 18:1
based on available safety data sheets and supplier information.
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Parameter Recommendation Source(s)
Physical Form Powder [1112][3]
Shelf Life 2 years [1][2]

Cool, dry place.[4][5] For
Storage Temperature solutions, long-term storage at [4115][6]

2-8°C is recommended.[6]

Storage Atmosphere Dry, well-ventilated area.[1][4] [1114]

_ Tightly closed, light-resistant
Container _ [4][5]
container.[4][5]

Stable under normal
temperatures and pressures.

Chemical Stability [5] However, some sources [415]
indicate no available data on

chemical stability.[4]

Incompatible materials, excess
Conditions to Avoid heat, strong oxidants, dust [4115]

formation, and moisture.[4][5]

Strong oxidizing agents, strong
Incompatible Materials reducing agents.[5] Store apart  [4][5]

from foodstuff containers.[4]

Experimental Protocols

Detailed experimental protocols for determining the shelf life and stability of Basic Red 18:1
are not extensively published in the public domain. The stability information provided by
manufacturers is typically derived from internal standard operating procedures, which are often
proprietary.

Generally, stability testing for a chemical compound like Basic Red 18:1 would involve
subjecting the substance to a range of environmental conditions over a predetermined period.
Key parameters that would be monitored include:
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o Appearance and Physical Properties: Color, clarity (for solutions), and morphology.

o Purity: Assessed using techniques such as High-Performance Liquid Chromatography
(HPLC) to detect and quantify any degradation products.

e Spectroscopic Properties: Changes in the UV-Visible absorption spectrum can indicate
degradation of the chromophore.

A generalized workflow for a stability study would follow these steps:

Initial Characterization: The pristine compound is fully characterized to establish baseline
data for purity, appearance, and spectral properties.

o Sample Storage: Aliquots of the compound are stored under various conditions (e.qg.,
different temperatures, humidity levels, and light exposures).

o Time-Point Analysis: At regular intervals, samples from each storage condition are withdrawn
and re-analyzed.

» Data Evaluation: The data collected at each time point is compared to the initial baseline to
determine the rate and nature of any degradation.

Recommended Storage and Handling Workflow

The following diagram illustrates the recommended workflow for the proper storage and
handling of Basic Red 18:1 to ensure its stability and minimize safety risks.
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Caption: Recommended workflow for receiving, storing, and handling Basic Red 18:1.
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This guide is intended to provide a summary of the available information on the shelf life and
storage of Basic Red 18:1. For detailed safety and handling procedures, always refer to the
specific Safety Data Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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